Cas no 1261962-39-3 (4-(2,4-Difluorophenyl)-3-methylbenzoic acid)

• Product Name: 4-(2,4-Difluorophenyl)-3-methylbenzoic acid
• CAS No: 1261962-39-3
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319940
• CID: 2766302
• PubChem ID: 53225854
• Update Time: 2025-06-14

4-(2,4-Difluorophenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261962-39-3
• DTXSID50689586
• MFCD18319940
• 4-(2,4-DIFLUOROPHENYL)-3-METHYLBENZOIC ACID
• 4-(2,4-Difluorophenyl)-3-methylbenzoic acid, 95%
• 2',4'-Difluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(2,4-Difluorophenyl)-3-methylbenzoic acid

• MDL： MFCD18319940
• Inchi： 1S/C14H10F2O2/c1-8-6-9(14(17)18)2-4-11(8)12-5-3-10(15)7-13(12)16/h2-7H,1H3,(H,17,18)
• InChI Key： DGJQJJYZFVPITK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(C(=O)O)=CC=1C)F

Computed Properties

• Exact Mass: 248.06488588g/mol
• Monoisotopic Mass: 248.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,4-Difluorophenyl)-3-methylbenzoic acid

Comprehensive Overview of 4-(2,4-Difluorophenyl)-3-methylbenzoic acid (CAS No. 1261962-39-3)

4-(2,4-Difluorophenyl)-3-methylbenzoic acid (CAS No. 1261962-39-3) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its difluorophenyl and methylbenzoic acid moieties, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, combining fluorine atoms with a carboxylic acid functional group, contributes to its versatility in drug discovery and material science applications.

The growing interest in fluorinated compounds like 4-(2,4-Difluorophenyl)-3-methylbenzoic acid stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers frequently search for "fluorinated benzoic acid derivatives" or "CAS 1261962-39-3 applications" to explore its potential in designing novel therapeutics. This compound's ability to act as a building block for small-molecule inhibitors and ligands has positioned it as a key player in targeting protein-protein interactions and enzyme modulation.

In the context of green chemistry and sustainable synthesis, 4-(2,4-Difluorophenyl)-3-methylbenzoic acid aligns with the demand for eco-friendly intermediates. Its synthesis often involves catalytic fluorination methods, which reduce waste and improve atom economy—a topic frequently queried in academic and industrial forums. The compound's relevance to drug delivery systems and bioconjugation techniques further underscores its utility in cutting-edge research.

From a commercial perspective, suppliers and manufacturers highlight CAS 1261962-39-3 as a high-purity reagent for custom synthesis and contract research organizations (CROs). Its role in developing anticancer agents and anti-inflammatory drugs has been documented in recent patents, driving demand among biotech startups and academic labs. Users often inquire about "4-(2,4-Difluorophenyl)-3-methylbenzoic acid suppliers" or "bulk pricing for fluorinated intermediates," reflecting its market viability.

Analytical studies of 4-(2,4-Difluorophenyl)-3-methylbenzoic acid emphasize its stability under physiological conditions, a feature critical for in vivo applications. Advanced techniques like HPLC and NMR spectroscopy are employed to validate its purity, ensuring compliance with regulatory standards for preclinical trials. The compound's logP and pKa values, frequently searched by chemists, provide insights into its solubility and ionization behavior—key parameters for formulation development.

In summary, 4-(2,4-Difluorophenyl)-3-methylbenzoic acid (CAS No. 1261962-39-3) represents a multifaceted tool for researchers exploring fluorine chemistry and drug design. Its integration into high-throughput screening platforms and combinatorial libraries continues to expand, fueled by its structural adaptability and proven efficacy in diverse scientific endeavors.